Cas no 473734-74-6 (3-ethyl-1-(pyrrolidin-3-yl)urea)

• Product Name: 3-ethyl-1-(pyrrolidin-3-yl)urea
• CAS No: 473734-74-6
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• CID: 2644980
• PubChem ID: 43604171
• Update Time: 2025-06-29

3-ethyl-1-(pyrrolidin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(pyrrolidin-3-yl)urea
• CHEMBL4522010
• EN300-133207
• AKOS009631593
• 473734-74-6
• SCHEMBL12260735

• Inchi： 1S/C7H15N3O/c1-2-9-7(11)10-6-3-4-8-5-6/h6,8H,2-5H2,1H3,(H2,9,10,11)
• InChI Key： XKCJNLRDWOJHGS-UHFFFAOYSA-N
• SMILES： O=C(NCC)NC1CNCC1

Computed Properties

• Exact Mass: 157.121512110Da
• Monoisotopic Mass: 157.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-ethyl-1-(pyrrolidin-3-yl)urea

Introduction to 3-ethyl-1-(pyrrolidin-3-yl)urea (CAS No. 473734-74-6) in Modern Chemical and Pharmaceutical Research

3-ethyl-1-(pyrrolidin-3-yl)urea, identified by the chemical abstracts service number 473734-74-6, is a compound of significant interest in the realm of pharmaceutical and chemical research. This heterocyclic urea derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and material science applications. The compound’s unique combination of an ethyl group, a pyrrolidine ring, and a urea moiety contributes to its distinctive chemical properties, which have been explored in various experimental studies.

The pyrrolidin-3-yl substituent in the molecular structure of 3-ethyl-1-(pyrrolidin-3-yl)urea plays a crucial role in determining its pharmacological profile. Pyrrolidine derivatives are well-documented for their role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The presence of this moiety suggests that 3-ethyl-1-(pyrrolidin-3-yl)urea may exhibit properties such as improved solubility, better bioavailability, or enhanced binding affinity to target proteins. These characteristics are highly sought after in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 3-ethyl-1-(pyrrolidin-3-yl)urea with biological targets with greater precision. Studies have indicated that this compound may interact with enzymes and receptors involved in inflammatory responses, metabolic disorders, and neurodegenerative diseases. The urea functional group, in particular, is known for its ability to form hydrogen bonds, which is critical for stabilizing protein-ligand interactions. This feature makes 3-ethyl-1-(pyrrolidin-3-yl)urea a promising candidate for further investigation in medicinal chemistry.

In vitro experiments have begun to uncover the pharmacological potential of 3-ethyl-1-(pyrrolidin-3-yl)urea. Initial studies suggest that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NFκB. Additionally, the compound has shown promise in preliminary assays related to metabolic regulation, potentially making it useful in the treatment of conditions like obesity and type 2 diabetes. These findings align with the growing interest in developing small-molecule inhibitors that target central metabolic pathways.

The synthesis of 3-ethyl-1-(pyrrolidin-3-yl)urea involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. The introduction of the ethyl group at the 3-position of the pyrrolidine ring followed by urea formation provides a robust framework for further derivatization. This flexibility allows chemists to modify various aspects of the molecule, such as substituents on the pyrrolidine ring or variations around the urea moiety, to optimize its biological activity.

One of the most compelling aspects of 3-ethyl-1-(pyrrolidin-3-yl)urea is its potential as a lead compound for drug development. By leveraging structure-based drug design principles, researchers can iteratively modify its structure to enhance potency, selectivity, and pharmacokinetic properties. The compound’s ability to engage with multiple biological targets simultaneously suggests that it could be developed into a polypharmacological agent, addressing multiple symptoms or underlying mechanisms of disease with a single therapeutic intervention.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like 3-ethyl-1-(pyrrolidin-3-yliurea) from large compound libraries. HTS allows for rapid evaluation of thousands of compounds against various biological assays, providing a systematic approach to discovering novel drugs. The success of HTS in identifying hits such as this underscores the importance of diversely functionalized compounds like 47373474 6 in modern drug discovery pipelines.

Future research directions for 3ethyl 1 (pyrrolidin 31 urea) include exploring its mechanism of action at a molecular level and evaluating its efficacy in vivo models. Understanding how this compound interacts with cellular machinery will provide critical insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its metabolic stability and toxicological profile will be essential steps before considering clinical translation.

The broader significance of compounds like 47373474 6 lies in their contribution to expanding the chemical space available for drug discovery. By introducing novel structural motifs such as the (pyrrolidin 31) scaffold combined with functional groups like urea, researchers can uncover new pharmacological interactions that may not be apparent with more conventional molecules. This innovative approach is crucial for addressing unmet medical needs and developing next-generation therapeutics.

In conclusion, 47734746 represents a fascinating example of how structural innovation can drive advancements in pharmaceutical research. Its unique combination of features positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas including inflammation, metabolic disorders,and neurodegeneration . As research continues to uncover new applications for this compound, 47734746 is poised to play an important role in shaping future developments within both academic research and industrial drug discovery efforts . p >